Cas no 1897-52-5 (2,6-Difluorobenzonitrile)

2,6-Difluorobenzonitrile is a fluorinated aromatic nitrile compound with the molecular formula C7H3F2N. It serves as a versatile intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. The presence of fluorine atoms at the 2- and 6-positions enhances its reactivity and selectivity in cross-coupling reactions, nucleophilic substitutions, and other transformations. Its electron-withdrawing properties make it valuable for constructing complex heterocycles and active pharmaceutical ingredients (APIs). The compound exhibits high purity and stability under standard conditions, ensuring consistent performance in synthetic applications. Its structural features also contribute to improved metabolic stability in drug development. Proper handling requires adherence to safety protocols due to its potential toxicity.
2,6-Difluorobenzonitrile structure
2,6-Difluorobenzonitrile structure
Product Name:2,6-Difluorobenzonitrile
CAS No:1897-52-5
MF:C7H3F2N
MW:139.102228403091
MDL:MFCD00001778
CID:42158
PubChem ID:74695
Update Time:2025-05-20

2,6-Difluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2,6-Difluorobenzonitrile
    • 2,6-Difluorobenzonitril
    • 2,6-Difluorobenzonitrole
    • 2,6-Difluro benzonitrile
    • 2.6-Difluorobenzonitrile
    • 2,6-Difluoro carbonitrile
    • 2,6-DIFLUOROBENZNITRILE
    • 2,6-DIFLUOROBENZONIT
    • 2,6-difluoro-benzonitril
    • 2,6-difluoro-benzonitrile
    • 2,6-Difluorobenzonitrle
    • 2,6-difluorophenylcyanide
    • 2,6-F2-C6H3CN
    • 6-Difluorobenzonitrile
    • AURORA KA-1071
    • NC-2,6-F2-C6H3
    • Difluorobenzonitrile
    • 2,6-fluorobenzonitrile
    • 2,6-Difluerobenzonitrile
    • Benzonitrile, 2,6-difluoro-
    • 2,6-dfbn
    • 2,6-DIFLUORO BENZONITRILE
    • 2,6-difluorobenzenecarbonitrile
    • BNBRIFIJRKJGEI-UHFFFAOYSA-N
    • 1J58Z42A2E
    • ncr bf ff
    • PubChem8865
    • 2,6 difluorobenzonitrile
    • DSSTox_RID_80348
    • DSSTox_CID_24609
    • DSSTox_GSID_44609
    • AURORA KA-1
    • p-Phenylenediamine(1,4-Phenylenediamine)
    • 2,6-DIFLUOROBENZONITRILE, 97+%
    • 2,6-DIFLUOROBENZNITRILE,97%
    • 2,6-Difluorobenzonitrile99%
    • BNBRIFIJRKJGEI-UHFFFAOYSA-
    • SCHEMBL186269
    • DTXSID5044609
    • 1897-52-5
    • UNII-1J58Z42A2E
    • EN300-20037
    • W-107744
    • EC 217-589-7
    • PS-9074
    • BP-12716
    • AKOS000119992
    • FT-0649245
    • Tox21_302519
    • CHEMBL3185302
    • Q27252485
    • AM20060063
    • NCGC00256626-01
    • AC-10723
    • D1650
    • F0001-0683
    • MFCD00001778
    • DTXCID3024609
    • BB 0238642
    • InChI=1/C7H3F2N/c8-6-2-1-3-7(9)5(6)4-10/h1-3H
    • CAS-1897-52-5
    • NS00008392
    • Z104476532
    • EINECS 217-589-7
    • 2,6-Difluorobenzonitrile, 97%
    • CS-W016481
    • 2,6-Difluorobenzonitrile,99%
    • DB-030807
    • STK802612
    • MDL: MFCD00001778
    • Inchi: 1S/C7H3F2N/c8-6-2-1-3-7(9)5(6)4-10/h1-3H
    • InChI Key: BNBRIFIJRKJGEI-UHFFFAOYSA-N
    • SMILES: FC1C=CC=C(C=1C#N)F
    • BRN: 2045292

Computed Properties

  • Exact Mass: 139.02300
  • Monoisotopic Mass: 139.023
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.8
  • Topological Polar Surface Area: 23.8

Experimental Properties

  • Color/Form: solid
  • Density: 1.246 g/mL at 25 °C(lit.)
  • Melting Point: 25-28 °C (lit.)
  • Boiling Point: 197-198 °C
  • Flash Point: Degrees Fahrenheit:194°F
    Degrees Celsius:90°C
  • Refractive Index: n20/D 1.4875(lit.)
  • PSA: 23.79000
  • LogP: 1.83648
  • Solubility: Insoluble in water

2,6-Difluorobenzonitrile Security Information

  • Symbol: GHS07
  • Prompt:dangerous
  • Signal Word:Warning
  • Hazard Statement: H302,H312,H315,H319,H332,H335
  • Warning Statement: P261,P280,P305+P351+P338
  • Hazardous Material transportation number:3439
  • WGK Germany:3
  • Hazard Category Code: 20/21/22-36/37/38
  • Safety Instruction: S26-S36-S36/37/39
  • Hazardous Material Identification: Xn
  • Packing Group:III
  • Hazard Level:6.1
  • Risk Phrases:R20/21/22; R36/37/38
  • Packing Group:III
  • Safety Term:6.1
  • HazardClass:6.1
  • PackingGroup:III
  • TSCA:T
  • Storage Condition:Sealed in dry,Room Temperature

2,6-Difluorobenzonitrile Customs Data

  • HS CODE:2942000000
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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2,6-Difluorobenzonitrile Suppliers

Jiangsu Xinsu New Materials Co., Ltd
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:1897-52-5)2,6-二氟苯腈
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(CAS:1897-52-5)2,6-Difluorobenzonitrile
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Additional information on 2,6-Difluorobenzonitrile

2,6-Difluorobenzonitrile

2,6-Difluorobenzonitrile (CAS No. 1897-52-5) is a highly versatile organic compound with the chemical formula C7H3F2N and a molecular weight of 123.04 g/mol. This compound is characterized by its unique structure, which features a benzene ring substituted with two fluorine atoms at the 2 and 6 positions and a nitrile group at the para position. The presence of the nitrile group and fluorine atoms imparts distinctive electronic properties, making it a valuable intermediate in various chemical syntheses.

The synthesis of 2,6-difluorobenzonitrile typically involves multi-step processes, often starting from fluorinated aromatic compounds. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of transition metal catalysts to facilitate the fluorination and nitrilation steps, significantly improving yields and reducing reaction times. These innovations highlight the compound's importance in modern chemical manufacturing.

One of the most notable applications of 2,6-difluorobenzonitrile is in the pharmaceutical industry. The compound serves as an intermediate in the synthesis of various drug molecules, particularly those targeting central nervous system disorders. Its ability to act as a nitrile-containing building block allows for the creation of complex molecular architectures with desired pharmacokinetic properties. Recent studies have demonstrated its utility in developing potential treatments for neurodegenerative diseases, where its role as a scaffold for bioactive molecules has been extensively explored.

In addition to pharmaceutical applications, 2,6-difluorobenzonitrile finds significant use in agrochemicals. It is employed as an intermediate in the synthesis of pesticides and herbicides due to its ability to enhance the stability and efficacy of these compounds. Recent research has focused on optimizing its incorporation into eco-friendly agricultural chemicals that minimize environmental impact while maintaining high performance.

The electronic properties of 2,6-difluorobenzonitrile also make it a promising candidate for applications in materials science. Its ability to participate in various π-interactions has led to its use in designing advanced materials such as organic semiconductors and functional polymers. Researchers have recently investigated its role in creating novel materials for optoelectronic devices, where its electronic characteristics contribute to improved device performance.

From a safety standpoint, 2,6-difluorobenzonitrile exhibits low toxicity under normal handling conditions when appropriate precautions are taken. Its stability under standard storage conditions further enhances its suitability for industrial applications. However, like many organic compounds containing nitrile groups, it requires careful handling to prevent unintended reactions or exposure risks.

Recent studies have also explored the potential of 2,6-difluorobenzonitrile in green chemistry initiatives. By incorporating this compound into sustainable synthetic pathways, chemists aim to reduce waste and improve energy efficiency in manufacturing processes. Its role as a key intermediate aligns well with global efforts to promote environmentally responsible chemical production.

In summary, 2,6-difluorobenzonitrile (CAS No. 1897-52-5) is a multifaceted compound with significant contributions across various industries. Its unique structure enables diverse applications ranging from pharmaceuticals to agrochemicals and materials science. As research continues to uncover new synthetic methods and applications, this compound remains at the forefront of chemical innovation.

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Jiangsu Xinsu New Materials Co., Ltd
(CAS:1897-52-5)
SFD788
Purity:99%
Quantity:25KG,200KG,1000KG
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1897-52-5)2,6-二氟苯腈
LE5677409;LE1568
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
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